Cas no 866848-27-3 (4-(azepan-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline)

• Product Name: 4-(azepan-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline
• CAS No: 866848-27-3
• MF: C₂₃H₂₆N₂O₂S
• MW: 394.529744625092
• CID: 6553058
• Update Time: 2025-06-15

4-(azepan-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-(azepan-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline
• Quinoline, 4-(hexahydro-1H-azepin-1-yl)-6-methyl-3-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C23H26N2O2S/c1-17-7-10-19(11-8-17)28(26,27)22-16-24-21-12-9-18(2)15-20(21)23(22)25-13-5-3-4-6-14-25/h7-12,15-16H,3-6,13-14H2,1-2H3
• InChI Key： ZYELTGXWJDQTBE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C(N2CCCCCC2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 602.0±55.0 °C(Predicted)
• pka: 7.42±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 4-(azepan-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline

Professional Introduction to 4-(azepan-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline (CAS No. 866848-27-3)

4-(azepan-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline, with the CAS number 866848-27-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, which is well-known for its broad spectrum of biological activities and its utility in the development of drugs targeting various diseases. The structural features of this molecule, particularly the presence of an azepan-1-yl substituent and a 4-methylbenzenesulfonyl group, contribute to its unique chemical properties and potential therapeutic applications.

The quinoline core of 4-(azepan-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline is a well-studied scaffold in medicinal chemistry. Quinolines have been extensively explored for their antimicrobial, antimalarial, and anticancer properties. The introduction of the azepan-1-yl moiety into the quinoline structure is particularly noteworthy, as it can influence the compound's solubility, bioavailability, and interactions with biological targets. The azepane ring is a seven-membered saturated heterocycle that can enhance the metabolic stability and binding affinity of the molecule.

The presence of the 4-methylbenzenesulfonyl group further modulates the pharmacological profile of 4-(azepan-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline. Sulfonyl groups are known to increase the lipophilicity and binding affinity of molecules, making them valuable in drug design. The methyl substituent on the benzene ring adds another layer of structural complexity, which can affect the compound's electronic properties and its ability to interact with biological receptors.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced therapeutic efficacy and reduced side effects. The compound 4-(azepan-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline has been identified as a promising candidate in this context. Preliminary studies have shown that this molecule exhibits potent activity against various pathogens, including bacteria and viruses. Its ability to inhibit key enzymes involved in pathogen metabolism makes it a valuable lead compound for further development.

The synthesis of 4-(azepan-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the azepan-1-yl group typically requires a cyclization reaction followed by nucleophilic substitution. The subsequent installation of the 4-methylbenzenesulfonyl group involves sulfonation followed by reduction or other coupling reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

The pharmacokinetic properties of 4-(azepan-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline are also of great interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. The azepan ring enhances solubility in water, while the sulfonyl group improves binding affinity to target proteins. These properties make it a suitable candidate for further preclinical and clinical development.

In conclusion, 4-(azepan-1-yl)-6-methyl-3-(4-methylbenzenesulfonyl)quinoline (CAS No. 866848-27-3) is a structurally complex and pharmacologically promising compound. Its unique combination of an azepan ring and a sulfonyl group makes it an attractive candidate for drug development. Ongoing research aims to elucidate its mechanism of action and explore its potential in treating various diseases. As our understanding of medicinal chemistry advances, compounds like this one will continue to play a crucial role in developing next-generation therapeutics.